Cas no 1269291-73-7 (1-(4-aminophenyl)-5-chloro-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(4-aminophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
• CAS No: 1269291-73-7
• MF: C₁₀H₇ClN₄
• MW: 218.642379999161
• CID: 3163844
• PubChem ID: 56956026
• Update Time: 2025-04-21

1-(4-aminophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
• 1269291-73-7

• Inchi： 1S/C10H7ClN4/c11-10-7(5-12)6-14-15(10)9-3-1-8(13)2-4-9/h1-4,6H,13H2
• InChI Key： IQHORNGFCKYZMT-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NN1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 218.0359239Da
• Monoisotopic Mass: 218.0359239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.6Ų